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Compound of Interest

Compound Name: p-APMSF hydrochloride

Cat. No.: B1196485

Introduction

p-APMSF hydrochloride (p-Amidinophenylmethylsulfonyl fluoride hydrochloride) is an
irreversible inhibitor of serine proteases, particularly those with specificity for positively charged
amino acid residues like lysine and arginine.[1][2] It is a valuable tool for researchers and drug
development professionals studying enzymatic pathways, protein purification, and cellular
processes where serine protease activity needs to be controlled. Unlike its counterpart PMSF,
p-APMSF hydrochloride offers the advantage of solubility in aqueous solutions, though its
stability is pH-dependent.[3][4] Proper preparation and storage of stock solutions are critical to

ensure its efficacy as an inhibitor.
Key Physicochemical and Solubility Data

The following table summarizes the essential quantitative data for p-APMSF hydrochloride.
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Molecular Formula

C8HIFN202S « HCI

[2][5]

Molecular Weight

252.7 g/mol

[2][5]

Appearance

White to off-white crystalline

solid

[1]5]

Solubility in Water

25 mg/mL (approx. 98.9 mM)

[5]16]

Solubility in DMSO

50 mg/mL (approx. 197.9 mM)

[2]5](6]

Powder Storage

-20°C, sealed and protected

from moisture

[11(21[5]

Stock Solution Storage

Aliquots at -20°C or -80°C

[2][6]

Half-life in Aqueous Solution

~6 minutes at pH 7.0

[2](3]

Typical Working Concentration

10 uM - 100 uM

[2]7]

Experimental Protocol: Preparation of a 50 mM p-
APMSF Hydrochloride Stock Solution

This protocol provides a method for preparing a 50 mM stock solution of p-APMSF

hydrochloride in sterile, nuclease-free water.

Materials

Microcentrifuge tubes

Vortex mixer

Procedure

Sterile, nuclease-free water

Pipettes and sterile filter tips

p-APMSF hydrochloride powder
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e Calculate the required mass: To prepare 1 mL of a 50 mM stock solution, calculate the mass
of p-APMSF hydrochloride needed using the following formula: Mass (mg) = Molarity
(mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g) Mass (mg) = 0.050 mol/L x
0.001 L x 252.7 g/mol x 1000 mg/g = 12.64 mg

» Weigh the p-APMSF hydrochloride: Carefully weigh out 12.64 mg of p-APMSF
hydrochloride powder and place it in a sterile microcentrifuge tube.

e Add solvent: Add 1 mL of sterile, nuclease-free water to the microcentrifuge tube containing
the powder.

» Dissolve the compound: Close the tube tightly and vortex until the powder is completely
dissolved. The solution should be clear and colorless.[2] If necessary, sonication can be
used to aid dissolution.[6]

e Aliquot and store: Immediately aliquot the stock solution into smaller, single-use volumes
(e.g., 20-50 pL) in sterile microcentrifuge tubes. Store the aliquots at -20°C.[2][7] For longer-
term storage, -80°C is recommended.[6]

Important Considerations:

¢ Due to the short half-life of p-APMSF in aqueous solutions at neutral or alkaline pH, it is
crucial to prepare the stock solution just before use or to store it in aliquots at low
temperatures.[2][3]

e When adding the stock solution to a buffer or cell culture medium, ensure rapid mixing to
distribute the inhibitor evenly.

e The pH of the final working solution will affect the stability of p-APMSF.[3]

Visualizations
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Caption: Workflow for p-APMSF hydrochloride stock solution preparation and use.
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Caption: Mechanism of p-APMSF as a serine protease inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation of p-APMSF
Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196485#p-apmsf-hydrochloride-stock-solution-
preparation-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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